Cas no 2034319-28-1 (1-methyl-N-{[3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrrole-2-carboxamide)

• Product Name: 1-methyl-N-{[3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrrole-2-carboxamide
• CAS No: 2034319-28-1
• MF: C₁₄H₁₃N₅O₃
• MW: 299.284722089767
• CID: 5551496
• Update Time: 2025-07-17

1-methyl-N-{[3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• OQPJQMJQORYCCW-UHFFFAOYSA-N
• 1-methyl-N-{[3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrrole-2-carboxamide

• Inchi： 1S/C14H13N5O3/c1-19-7-3-5-10(19)14(21)16-8-11-17-12(18-22-11)9-4-2-6-15-13(9)20/h2-7H,8H2,1H3,(H,15,20)(H,16,21)
• InChI Key： OQPJQMJQORYCCW-UHFFFAOYSA-N
• SMILES： N1(C)C=CC=C1C(NCC1ON=C(C2=CC=CNC2=O)N=1)=O

Additional information on 1-methyl-N-{[3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrrole-2-carboxamide

Research Brief on 1-methyl-N-{[3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrrole-2-carboxamide (CAS: 2034319-28-1)

1-methyl-N-{[3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrrole-2-carboxamide (CAS: 2034319-28-1) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound features a unique structural scaffold combining a 1,2,4-oxadiazole moiety with a 2-oxo-1,2-dihydropyridine ring, which is further linked to a 1-methyl-1H-pyrrole-2-carboxamide group. Such structural characteristics suggest potential interactions with biological targets, making it a promising candidate for therapeutic development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. Preliminary in vitro assays indicate that it exhibits selective inhibitory activity against specific protein kinases involved in inflammatory and oncogenic pathways. The compound's ability to modulate these pathways has been demonstrated through its interaction with key residues in the ATP-binding pocket of target kinases, as revealed by molecular docking studies and X-ray crystallography.

In vivo studies using murine models have further validated the compound's therapeutic potential. Administration of 1-methyl-N-{[3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrrole-2-carboxamide resulted in significant reduction of tumor growth in xenograft models, with minimal off-target effects. Pharmacokinetic analyses revealed favorable bioavailability and half-life, supporting its suitability for further preclinical development.

The synthesis of this compound has also been optimized to improve yield and purity. Recent advancements in synthetic methodologies have enabled scalable production, addressing previous challenges associated with the formation of the 1,2,4-oxadiazole ring. These improvements are critical for ensuring consistent quality in large-scale manufacturing, which is essential for future clinical trials.

Despite these promising findings, further research is needed to fully characterize the compound's safety profile and potential drug-drug interactions. Ongoing studies are exploring its efficacy in combination therapies, as well as its applicability in treating other diseases beyond oncology, such as autoimmune disorders. The compound's unique structure and preliminary data position it as a valuable tool for both therapeutic development and chemical biology research.

In conclusion, 1-methyl-N-{[3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrrole-2-carboxamide represents a promising avenue for drug discovery. Its selective kinase inhibition, coupled with favorable pharmacokinetic properties, underscores its potential as a lead compound. Future research will focus on advancing it through the drug development pipeline, with the aim of translating these findings into clinical applications.